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For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides comprehensive information on the selection and

compatibility of spray adjuvants with Mandestrobin, a strobilurin fungicide. It is intended to

assist researchers in optimizing their experimental protocols and troubleshooting potential

issues.

Frequently Asked Questions (FAQs)
Q1: What is Mandestrobin and what is its mode of action?

Mandestrobin is a systemic and translaminar fungicide belonging to the strobilurin group

(FRAC Group 11).[1] Its mode of action is the inhibition of mitochondrial respiration in fungi by

binding to the Quinone outside (QoI) site of the cytochrome bc1 complex.[1] This disruption of

energy production ultimately leads to fungal cell death. Mandestrobin is a racemic mixture,

with the R-isomer being the more active component.[1]

Q2: Why are spray adjuvants recommended for use with Mandestrobin?

Spray adjuvants can enhance the performance of Mandestrobin in several ways:

Improved Coverage: Surfactants, a common type of adjuvant, reduce the surface tension of

spray droplets, allowing them to spread more evenly over the leaf surface.
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Enhanced Penetration: Certain adjuvants, like crop oil concentrates and methylated seed

oils, can help Mandestrobin penetrate the waxy cuticle of the plant leaf, improving its

systemic uptake.

Increased Rainfastness: Some adjuvants can help the fungicide adhere to the leaf surface,

preventing it from being washed off by rain.

Drift Reduction: Specific adjuvants can increase the droplet size of the spray, reducing the

potential for spray drift to non-target areas.

Q3: What types of adjuvants are compatible with Mandestrobin?

Mandestrobin, like other strobilurin fungicides, is generally compatible with a range of

adjuvants. However, the optimal choice depends on the target crop, environmental conditions,

and the specific formulation of Mandestrobin being used. The main categories of compatible

adjuvants include:

Non-ionic Surfactants (NIS): These are all-purpose adjuvants that provide good spreading

and wetting properties and are compatible with a wide range of pesticides.[2] They are a

good starting point for many applications due to their lower risk of phytotoxicity compared to

oil-based adjuvants.[3]

Crop Oil Concentrates (COC): COCs are petroleum-based oils mixed with surfactants. They

enhance penetration of the fungicide through the leaf cuticle and can improve efficacy under

dry conditions.[4] However, they can also increase the risk of crop injury, especially on

sensitive plants or in hot weather.[3][4]

Methylated Seed Oils (MSO): MSOs are derived from vegetable oils and are often more

effective at penetrating the leaf cuticle than COCs, particularly on weeds or crops with thick,

waxy leaves.[5] They also carry a risk of phytotoxicity under certain conditions.[6]

Organosilicone Surfactants: These provide superior spreading capabilities ("super-

spreaders") and can enhance rainfastness.

Q4: Are there any known incompatibilities with Mandestrobin?
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While Mandestrobin has shown good crop safety in trials on various ornamental plants,

specific incompatibilities can arise depending on the tank mix partners and water quality.[7] It is

crucial to always perform a jar test before tank-mixing Mandestrobin with any new adjuvant or

other pesticide.

Q5: How does water quality affect the performance of Mandestrobin and adjuvant mixtures?

Water quality can significantly impact the stability and efficacy of spray mixtures. High pH

(alkaline) water can lead to the breakdown of some pesticides. Hard water, containing high

levels of calcium and magnesium, can also negatively interact with certain formulations. It is

recommended to test your water source and use a buffering or water conditioning agent if

necessary.
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Issue Potential Cause Troubleshooting Steps

Poor disease control despite

application

1. Incorrect adjuvant selection:

The chosen adjuvant may not

be providing adequate

coverage or penetration. 2.

Antagonism with tank mix

partners: Other chemicals in

the tank mix may be reducing

the efficacy of Mandestrobin.

3. Fungicide resistance: The

target pathogen population

may have developed

resistance to strobilurin

fungicides.[8] 4. Improper

application timing or technique:

Application after disease

establishment or poor spray

coverage.

1. Review adjuvant selection

based on crop type and

environmental conditions.

Consider a different type of

adjuvant (e.g., switch from NIS

to MSO if penetration is

suspected to be an issue). 2.

Perform a jar test for physical

compatibility. Consult product

labels for known antagonisms.

Apply products separately if

necessary. 3. Rotate

Mandestrobin with fungicides

from different FRAC groups.

Do not make more than two

consecutive applications of a

strobilurin fungicide.[8] 4.

Ensure spray equipment is

properly calibrated for

thorough coverage. Apply

Mandestrobin as a

preventative treatment.

Signs of phytotoxicity on the

crop (e.g., leaf burn, chlorosis,

stunting)

1. High adjuvant rate: The

concentration of the adjuvant,

particularly COCs or MSOs,

may be too high. 2.

Environmental stress: Applying

during hot, dry, or humid

conditions can increase the

risk of crop injury.[4] 3. Crop

sensitivity: The crop or cultivar

may be inherently sensitive to

the specific fungicide-adjuvant

combination. 4. Incompatible

tank mix: The combination of

1. Reduce the adjuvant rate to

the lower end of the

recommended range. 2. Avoid

spraying during the hottest part

of the day or when the crop is

under drought stress. 3. Test

the spray mixture on a small

area of the crop before treating

the entire field. 4. Conduct a

jar test to check for physical

incompatibility. Review product

labels for any known

restrictions on tank mixing.
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products in the spray tank is

causing a phytotoxic reaction.

Physical incompatibility in the

spray tank (e.g., clumping,

separation, formation of

precipitates)

1. Improper mixing order:

Adding products to the tank in

the wrong sequence can lead

to physical incompatibility. 2.

Poor water quality: Hard water

or water with a high pH can

cause some products to fall

out of solution. 3. Cold water

temperature: Some

formulations are more difficult

to dissolve or disperse in cold

water. 4. Insufficient agitation:

Lack of proper agitation can

lead to the settling of products

at the bottom of the tank.

1. Follow the recommended

mixing order (generally, fill the

tank with half the water, add

compatibility agents, then dry

formulations, then liquid

flowables, then emulsifiable

concentrates, and finally

surfactants). 2. Use a water

conditioning agent to buffer the

pH and chelate hard water

ions. 3. Use warmer water if

possible, or allow more time for

products to dissolve with good

agitation. 4. Ensure the

sprayer's agitation system is

working correctly throughout

the mixing and application

process.

Clogged nozzles or screens

1. Incompatible mixture: The

formation of precipitates or

gels in the tank mix. 2.

Contaminated water source:

Debris in the water used for

spraying. 3. Inadequate

flushing of the sprayer:

Residue from previous spray

applications.

1. Perform a jar test to confirm

compatibility before mixing. 2.

Use filtered water to fill the

spray tank. 3. Thoroughly

clean the sprayer, including

tanks, lines, and nozzles,

before and after each use.

Data on Adjuvant Compatibility with Mandestrobin
While specific quantitative performance data for Mandestrobin with every type of adjuvant is

not broadly published and can be highly dependent on experimental conditions, the following

table provides a qualitative summary of compatibility and general use recommendations based

on the properties of strobilurin fungicides and common adjuvant types.
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Adjuvant Type
Compatibility with
Mandestrobin

General Use
Recommendations

Potential Issues

Non-ionic Surfactant

(NIS)
High

General purpose use

for improving spray

coverage and wetting.

Suitable for most

crops and conditions.

A good initial choice

when tank-mixing with

other products.

May not provide

sufficient penetration

for crops with very

waxy leaves.

Crop Oil Concentrate

(COC)
Good

Use when enhanced

penetration is needed,

especially under dry

conditions or for hard-

to-control diseases.

Higher risk of

phytotoxicity,

especially on sensitive

crops or in hot, humid

weather.[3][4]

Methylated Seed Oil

(MSO)
Good

Recommended for

improved penetration

on crops with thick

cuticles or for certain

weed and disease

targets. More

aggressive than

COCs.[5]

Higher risk of

phytotoxicity than

COCs.[6] Test on a

small area first.

Organosilicone

Surfactant
Good

Use for superior

spreading and rapid

uptake. Can improve

rainfastness.

May increase the risk

of phytotoxicity with

some tank mix

partners due to rapid

penetration.

Drift Reduction Agents High

Use when spraying in

conditions where

spray drift is a

concern.

Ensure compatibility

with other adjuvants in

the tank mix.

Water

Conditioners/Buffers

High Recommended when

using water with high

Add to the tank before

other products.
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pH or hardness.

Experimental Protocols
Protocol 1: Jar Test for Physical Compatibility
Objective: To determine the physical compatibility of Mandestrobin with one or more spray

adjuvants and other tank mix partners in a small-scale test before large-scale mixing.

Materials:

Clean, clear glass quart jar with a lid

Water from the intended spray source

Mandestrobin formulation

Adjuvant(s) to be tested

Other pesticide formulations (if applicable)

Pipettes or measuring spoons for accurate measurement

Permanent marker

Procedure:

Label the jar with the products and rates to be tested.

Fill the jar halfway with the water source.

Add the components to the jar in the proper mixing order (see diagram below), capping and

inverting the jar several times after each addition. The general mixing order is: a. Water

conditioning agents b. Wettable powders (WP) and water-dispersible granules (WDG) c.

Liquid flowables (F) and suspension concentrates (SC) d. Emulsifiable concentrates (EC) e.

Solutions (S) f. Adjuvants (surfactants, oils, etc.)
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After adding all components, fill the jar to the three-quarters full mark with water, cap it, and

invert it 10-15 times.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

Formation of flakes, crystals, or sludge

Separation into layers

Formation of gels or scum

Clumping or precipitation

If any of these signs appear, the mixture is physically incompatible and should not be tank-

mixed.

Protocol 2: Phytotoxicity Assessment
Objective: To evaluate the potential for a Mandestrobin-adjuvant mixture to cause injury to the

target crop.

Materials:

Calibrated small plot sprayer or handheld sprayer

Mandestrobin and adjuvant mixture prepared according to the desired application rates

Untreated control plants

Plant labels or flags

Data collection sheets

Procedure:

Select a representative area of the crop that is uniform in growth and vigor.

Mark out small plots for treatment and an untreated control plot.
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Apply the Mandestrobin-adjuvant mixture to the treatment plots using the calibrated

sprayer, ensuring thorough coverage.

Leave the control plot unsprayed.

Observe the treated and control plants at regular intervals (e.g., 3, 7, and 14 days after

application).

Record any signs of phytotoxicity in the treated plots, including:

Leaf burn or necrosis

Chlorosis (yellowing)

Epinasty (twisting of leaves and stems)

Stunting or reduced growth

Leaf distortion (cupping, crinkling)

Compare the severity of any symptoms to the untreated control plants.

Visualizations
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Caption: Mandestrobin's mechanism of action within the fungal mitochondrion.
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Begin Agitation
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3. Liquid Flowables (F)
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4. Emulsifiable Concentrates (EC)

5. Solutions (S)

6. Adjuvants (NIS, COC, MSO)

Top off Tank with Water

Click to download full resolution via product page

Caption: Recommended order for tank-mixing pesticides and adjuvants.
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Issue Encountered
(e.g., Poor Efficacy, Phytotoxicity)

Review Application Parameters
(Timing, Rate, Coverage)

Review Tank Mix Compatibility
(Jar Test, Labels)

Assess Environmental Conditions
(Temp, Humidity, Stress)

Isolate and Test Variables

Modify Experimental Protocol

Identify Cause

Consult Technical Support

Cause Unclear

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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